N-(3,4-dichlorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
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Description
N-(3,4-dichlorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide is a useful research compound. Its molecular formula is C13H12Cl2N2O3S and its molecular weight is 347.21. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antiapoptotic Effects
A study on a novel anilidoquinoline derivative showcased significant antiviral and antiapoptotic effects, particularly in treating Japanese encephalitis. This demonstrates the potential of structurally similar compounds in viral infection management and cell protection mechanisms (Ghosh et al., 2008).
Antinociceptive Effects
Research on a compound structurally related to the query molecule displayed high affinity for σ1 receptors, suggesting its utility in treating inflammatory pain. This outlines the potential therapeutic applications of such compounds in pain management (Navarrete-Vázquez et al., 2016).
Antimalarial Activity
Another study explored the antimalarial activity of a series of compounds, indicating a correlation between antimalarial potency and the structural features of these molecules. This underlines the importance of chemical structure in designing effective antimalarial drugs (Werbel et al., 1986).
Corrosion Inhibition
The inhibitory effect of a morpholin-4-yl acetamide derivative on mild steel corrosion highlights the compound's potential in industrial applications, specifically in corrosion protection (Nasser & Sathiq, 2016).
Antitumor Activity
Several studies have demonstrated the antitumor activity of compounds with related structures, indicating the potential of such molecules in cancer treatment. This includes evaluations of in vitro antitumor activity, showcasing broad-spectrum efficacy against various cancer cell lines (Al-Suwaidan et al., 2016).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12Cl2N2O3S/c1-7-13(20)17(12(19)6-21-7)5-11(18)16-8-2-3-9(14)10(15)4-8/h2-4,7H,5-6H2,1H3,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBSBNAOFSQWQKI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C(=O)CS1)CC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl2N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.